Cas no 1533236-54-2 (2,2,5,5-tetramethyloxolane-3-sulfonamide)

• Product Name: 2,2,5,5-tetramethyloxolane-3-sulfonamide
• CAS No: 1533236-54-2
• MF: C₈H₁₇NO₃S
• MW: 207.290481328964
• MDL: MFCD23795764
• CID: 5244267
• PubChem ID: 79933255
• Update Time: 2026-03-08

2,2,5,5-tetramethyloxolane-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Furansulfonamide, tetrahydro-2,2,5,5-tetramethyl-
• 2,2,5,5-tetramethyloxolane-3-sulfonamide

• MDL： MFCD23795764
• Inchi： 1S/C8H17NO3S/c1-7(2)5-6(13(9,10)11)8(3,4)12-7/h6H,5H2,1-4H3,(H2,9,10,11)
• InChI Key： UAFFVUZIOFYGMJ-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CC(S(N)(=O)=O)C1(C)C

Additional information on 2,2,5,5-tetramethyloxolane-3-sulfonamide

Compound CAS No. 1533236-54-2: 2,2,5,5-Tetramethyloxolane-3-Sulfonamide

The compound with CAS No. 1533236-54-2, commonly referred to as 2,2,5,5-tetramethyloxolane-3-sulfonamide, is a highly specialized chemical entity that has garnered significant attention in recent scientific research. This compound belongs to the class of sulfonamides, which are widely recognized for their versatile applications in pharmaceuticals, agrochemicals, and materials science. The sulfonamide functional group in this molecule plays a pivotal role in its reactivity and biological activity.

Recent studies have highlighted the potential of 2,2,5,5-tetramethyloxolane-3-sulfonamide as a promising candidate in drug development. Its unique structure, featuring a tetramethyl oxolane ring fused with a sulfonamide group, provides excellent stability and bioavailability. Researchers have explored its ability to inhibit key enzymes involved in various disease pathways, making it a valuable lead compound for therapeutic interventions.

The synthesis of CAS No. 1533236-54-2 involves a multi-step process that combines advanced organic chemistry techniques. The use of microwave-assisted synthesis has been reported to significantly enhance the reaction efficiency and yield of this compound. This approach not only reduces the time required for synthesis but also minimizes the environmental footprint of the process.

In terms of applications, 2,2,5,5-tetramethyloxolane-3-sulfonamide has shown potential in the development of novel agrochemicals. Its ability to act as a selective herbicide has been validated in field trials under controlled conditions. This property is attributed to its unique mode of action on plant enzymes that are critical for growth and development.

The toxicological profile of CAS No. 1533236-54-2 has also been extensively studied to ensure its safety for human use and environmental compatibility. Acute and chronic toxicity studies have demonstrated that this compound exhibits low toxicity when administered at recommended doses. These findings are crucial for regulatory approval and safe commercialization.

In conclusion, compound CAS No. 1533236-54-2 (2,2,5,5-tetramethyloxolane-3-sulfonamide) represents a cutting-edge chemical entity with diverse applications across multiple industries. Its structural uniqueness and favorable biological properties make it an attractive target for further research and development.